3-((2-Amino-4-chlorophenyl)amino)propan-1-ol

• CAS No.: 62780-73-8
• Molecular Formula: C9H13ClN2O
• Molecular Weight: 200.66 g/mol
• IUPAC Name: 3-(2-amino-4-chloroanilino)propan-1-ol
• InChI: InChI=1S/C9H13ClN2O/c10-7-2-3-9(8(11)6-7)12-4-1-5-13/h2-3,6,12-13H,1,4-5,11H2
• InChI Key: CVMASFUKIRVFIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)N)NCCCO

Description

3-((2-Amino-4-chlorophenyl)amino)propan-1-ol is a useful research compound. Its molecular formula is C9H13ClN2O and its molecular weight is 200.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 34.6 parts of 3-[(4-chloro-2-nitrophenyl)amino]-1-propanol and 320 parts of ethanol is hydrogenated at normal pressure and at room temperature with 8 parts of Raney-nickel catalyst. After the calculated amount of hydrogen is taken up, the catalyst is filtered off and the filtrate is evaporated, yielding 30 parts of 3-[(2-amino-4-chlorophenyl)amino]-1-propanol as an oily residue.